methyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate
Overview
Description
Methyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate is a chemical compound with the molecular formula C6H7BrN2O2 . It has a molecular weight of 219.04 . It is a solid substance .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H7BrN2O2/c1-9-3-4 (7)8-5 (9)6 (10)11-2/h3H,1-2H3 .Physical And Chemical Properties Analysis
This compound is a solid substance . It should be stored in an inert atmosphere at room temperature . .Scientific Research Applications
Synthesis and Chemical Properties
Methyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate is used in various chemical syntheses. For instance, it is involved in the alkylation of imidazole-4(5)-carboxylic acid derivatives, producing monoalkylation products and 1,3-bis(2-methoxycarbonylmethyl)-4-R-imidazolium bromide (Dumpis et al., 2003). Additionally, its 4-position is lithiated for synthesizing biologically interesting marine alkaloids (Ohta et al., 1994).
Application in Organic Synthesis
This compound is integral in the functionalization of 1-methyl-1H-imidazole-5-carboxylic acid at the C-2 position. It aids in the efficient preparation of various 2-substituted t-butyl 1-methyl-1H-imidazole-5-carboxylates (Collman et al., 2000). Its bromination reaction is used in synthesizing 2-bromo-1-methyl-imidazole, an important intermediate in several chemical processes (Lobana et al., 2011).
In the Synthesis of Bioactive Compounds
The compound is used in the regioselective synthesis of 4,5-diaryl-1-methyl-1H-imidazoles, including derivatives with cytotoxic properties against human tumor cell lines (Bellina et al., 2008). Furthermore, its derivatives have been studied for their antimycotic properties, showing effectiveness against various fungi and bacteria (Heeres & van Cutsem, 1981).
Crystallographic Studies
Crystallographic analysis of its derivatives, such as 1-methyl-4-nitro-1H-imidazole-2-carboxylic acid dihydrate, provides insights into their molecular structure and potential applications (Wu, Liu, & Ng, 2005).
Other Applications
It's also used in the synthesis of various heterocyclic compounds and has applications in medicinal chemistry, as seen in the synthesis of angiotensin II receptor antagonists (Yanagisawa et al., 1996).
Safety and Hazards
Methyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate is associated with several hazard statements, including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338) .
Mechanism of Action
Target of Action
It is known that imidazole derivatives have a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .
Mode of Action
Imidazole derivatives are known to interact with various biological targets, leading to a wide range of effects .
Biochemical Pathways
Imidazole derivatives are known to interact with various biochemical pathways, leading to a wide range of effects .
Pharmacokinetics
It is known to have high gi absorption and is bbb permeant .
Result of Action
Imidazole derivatives are known to have a wide range of biological activities .
Action Environment
It is known to be stable in an inert atmosphere and at temperatures between 2-8°c .
properties
IUPAC Name |
methyl 4-bromo-1-methylimidazole-2-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BrN2O2/c1-9-3-4(7)8-5(9)6(10)11-2/h3H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ROEZBNMDDJUDSC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1C(=O)OC)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50693360 | |
Record name | Methyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50693360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
864076-05-1 | |
Record name | Methyl 4-bromo-1-methyl-1H-imidazole-2-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50693360 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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